BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Spectrophotometric
Determination of Lead(ll) Using Mordant Blue 18

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mordant Blue 18
Cat. No.: B12277993
Get Quote
\ J

Executive Summary

This application note details the protocol for the sensitive detection of Lead(ll) ions (

) using Mordant Blue 18 (C.I. 16680). While Mordant Blue 18 (Chrome Fast Blue) is
historically utilized for Aluminum and Beryllium determination, its azo-dye structure containing
0,0'-dihydroxy or o-hydroxy-o'-carboxy chelating groups makes it a potent ligand for

detection.

This guide provides a self-validating workflow for researchers to establish a quantitative
spectrophotometric assay. It leverages micellar sensitization (using surfactants) to enhance the
molar absorptivity of the complex, ensuring low limits of detection (LOD) suitable for
environmental and toxicological screening.

Scientific Principles & Mechanism
The Chelation Mechanism

Mordant Blue 18 acts as a tridentate or bidentate ligand. In agqueous solution, the dye exists in
a specific tautomeric form (typically magenta/red). Upon the introduction of
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at a controlled pH, the metal ion coordinates with the azo nitrogen and the phenolic oxygen
(hydroxyl group).

This coordination stabilizes the excited state of the dye molecule, causing a bathochromic shift
(Red Shift) in the absorption spectrum. The color typically shifts from Magenta (Free Ligand) to
Deep Blue/Violet (Metal Complex).

Reaction Kinetics & Micellar Sensitization

The reaction between

and azo dyes can be slow or yield low intensity in pure aqueous media. This protocol
incorporates a surfactant (CTAB or SDS) to form micelles.

» Role of Surfactant: The hydrophobic core of the micelle concentrates the dye and metal,
while the charged surface stabilizes the complex. This results in a hyperchromic effect
(increased absorbance) and improved stability.
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Figure 1: Mechanistic pathway of Lead(ll) chelation by Mordant Blue 18 enhanced by micellar
media.

Experimental Protocol
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Reagents and Equipment

Spectrophotometer: Double-beam UV-Vis spectrophotometer (10 mm quartz cells).

Mordant Blue 18 Stock (0.05%): Dissolve 0.05 g of Mordant Blue 18 (CAS 6844-73-1) in
100 mL of 50% Ethanol-Water.

Lead(ll) Standard Solution (1000 ppm): Dissolve 1.598 g of

in 1 L of distilled water containing 1 mL conc.

. Dilute to working standards (1-10
).

Buffer Solution (pH 6.0): Hexamine-HCI buffer or Acetate Buffer.

o Preparation: Mix 0.2M Sodium Acetate and 0.2M Acetic Acid to achieve pH 6.0.

Surfactant (1%): Cetyltrimethylammonium bromide (CTAB) or Sodium Dodecyl Sulfate (SDS)
in water.

Masking Solution: 5% Thiourea (to mask Copper) and 5% Sodium Fluoride (to mask Iron).

Method Optimization (The "Scan" Phase)

Before routine analysis, the exact

must be confirmed for your specific batch of dye.

Blank: 1 mL Buffer + 1 mL Dye + 8 mL Water.

Test: 1 mL Buffer + 1 mL Dye + 1 mL Pb Standard (10 ppm) + 7 mL Water.

Scan: Run spectrum from 400 nm to 700 nm.

Result: The "Test" solution will show a new peak (likely 550—-600 nm) distinct from the
"Blank."” This is your analytical wavelength (
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Standard Operating Procedure (SOP)

Step Action Critical Note

Transfer 1.0 mL of sample (or
1 Aliquot Sample standard) into a 10 mL

volumetric flask.

Add 2.0 mL of Buffer Solution
(pH 6.0). Verify pH is

2 pH Adjustment
If Fe/Cu interference is
3 Masking (Optional) suspected, add 0.5 mL
Masking Solution.
- Add 1.5 mL of Mordant Blue 18
4 Dye Addition _ _
stock solution. Mix gently.
o Add 1.0 mL of Surfactant
5 Sensitization
(CTAB/SDS).
o Dilute to mark (10 mL) with
6 Dilution -
distilled water.
Allow to stand for 10 minutes
7 Incubation at room temperature for color
development.
Measure Absorbance at
8 Measurement

against a Reagent Blank.

Data Analysis & Validation
Calibration

Prepare a calibration curve using Pb standards: 0, 2, 4, 6, 8, 10

e Plot Absorbance (Y-axis) vs. Concentration (X-axis).
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e Calculate the Regression Equation:

o Acceptance Criteria:

Interference Management

Mordant dyes are non-specific chelators. Interferences must be managed chemically.

Interfering lon Masking Agent

Mechanism

Sodium Fluoride (

Forms stable

complex, preventing dye

) binding.
Reduces
Thiourea to

and complexes it.

Cyanide (Caution)

Forms

. Alternative: pH control.[1]

Workflow Diagram
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Figure 2: Step-by-step experimental workflow for Pb(ll) determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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